Cas no 854898-48-9 (Rosuvastatin (6R)-Isomer Sodium Salt)

• Product Name: Rosuvastatin (6R)-Isomer Sodium Salt
• CAS No: 854898-48-9
• MF: C₂₂H₂₈FN₃O₆S
• MW: 481.537628173828
• CID: 2952430
• Update Time: 2025-05-24

Rosuvastatin (6R)-Isomer Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 7-[4-(4-氟苯基)-6-异丙基-2-(甲基-甲磺酰-氨基)-嘧啶-5-基]-3,5-二羟基庚-6-烯酸
• Rosuvastatin (6R)-Isomer Sodium Salt
• Rosuvastatin Dihydrobenzoquinazoline (6R)-Isomer; (3R,5S)-5-[(6R)-8-Fluoro-4-isopropyl-2-(N-methylmethylsulfonamido)-5,6-dihydrobenzo[h]quinazolin-6-yl]-3,5-dihydroxypentanoic acid sodium salt
• (βR,δS,6R)-8-Fluoro-5,6-dihydro-β,δ-dihydroxy-4-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]benzo[h]quinazoline-6-pentanoic acid (ACI)

• Inchi： 1S/C22H28FN3O6S/c1-11(2)20-17-10-16(18(28)8-13(27)9-19(29)30)15-7-12(23)5-6-14(15)21(17)25-22(24-20)26(3)33(4,31)32/h5-7,11,13,16,18,27-28H,8-10H2,1-4H3,(H,29,30)/t13-,16-,18+/m1/s1
• InChI Key： FHIVIRAXRANEIW-QBIMZIAESA-N
• SMILES： C(C1N=C(N(C)S(=O)(=O)C)N=C2C3C=CC(F)=CC=3[C@@H](CC=12)[C@@H](O)C[C@@H](O)CC(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 800
• Topological Polar Surface Area: 152

Additional information on Rosuvastatin (6R)-Isomer Sodium Salt

Rosuvastatin (6R)-Isomer Sodium Salt: A Comprehensive Overview

Rosuvastatin (6R)-Isomer Sodium Salt is a highly potent and selective inhibitor of HMG-CoA reductase, a critical enzyme in the biosynthesis of cholesterol. With the CAS number 854898-48-9, this compound has gained significant attention in the field of cardiovascular medicine due to its exceptional efficacy in lowering low-density lipoprotein cholesterol (LDL-C) and improving lipid profiles. The sodium salt form of Rosuvastatin is particularly advantageous, as it enhances solubility and bioavailability, making it a preferred choice for therapeutic applications.

The (6R)-isomer of Rosuvastatin is a chiral compound, and its stereochemistry plays a crucial role in its pharmacokinetic and pharmacodynamic properties. Recent studies have demonstrated that the (6R)-isomer exhibits superior potency compared to other stereoisomers, making it a cornerstone in the treatment of hyperlipidemia and related cardiovascular conditions. The compound's ability to inhibit HMG-CoA reductase effectively reduces cholesterol synthesis in the liver, thereby decreasing the levels of LDL-C and increasing high-density lipoprotein cholesterol (HDL-C). This dual action contributes significantly to reducing the risk of cardiovascular events such as myocardial infarction and stroke.

One of the most notable advancements in Rosuvastatin research is its application in precision medicine. By leveraging pharmacogenomic studies, researchers have identified specific genetic markers that predict individual responses to Rosuvastatin therapy. For instance, polymorphisms in the SLCO1B1 gene have been shown to influence drug uptake and metabolism, thereby affecting therapeutic outcomes. This knowledge has enabled clinicians to tailor dosing regimens based on patients' genetic profiles, optimizing efficacy while minimizing adverse effects.

Recent clinical trials have also explored the potential of Rosuvastatin as a preventive agent in high-risk populations. A landmark study published in *The Lancet* demonstrated that low-dose Rosuvastatin significantly reduces the incidence of major cardiovascular events in individuals with type 2 diabetes mellitus, even in the absence of overt hyperlipidemia. These findings underscore the compound's versatility and reinforce its role as a first-line therapy for primary and secondary prevention of cardiovascular diseases.

In terms of safety, Rosuvastatin has an excellent tolerability profile when administered within recommended dosage ranges. However, emerging research highlights the importance of monitoring for rare but serious adverse effects such as hepatotoxicity and myopathy. Advanced biomarkers, including muscle enzymes and liver function tests, are now being integrated into routine clinical practice to ensure early detection and management of these complications.

The development of biosimilar versions of Rosuvastatin has further expanded its accessibility worldwide. These biosimilars are rigorously tested to ensure equivalence in terms of quality, safety, and efficacy, providing cost-effective alternatives for patients who may not have access to branded formulations.

Looking ahead, ongoing research is focused on exploring novel therapeutic combinations involving Rosuvastatin (6R)-Isomer Sodium Salt. For example, studies are investigating its synergistic effects with other lipid-lowering agents such as PCSK9 inhibitors and niacin derivatives. These combinations aim to achieve more aggressive LDL-C reduction targets while maintaining patient safety.

In conclusion, Rosuvastatin (6R)-Isomer Sodium Salt stands as a testament to advancements in cardiovascular pharmacotherapy. Its unique pharmacological properties, coupled with ongoing innovations in personalized medicine and combination therapies, continue to solidify its position as a cornerstone in the management of dyslipidemia and related disorders.